Acetyl chloride
Acetyl chloride
Acetyl chloride appears as a colorless, fuming liquid with a pungent odor. Density 9.2 lb / gal. Flash point 40 °F. Vapor, which is heavier than air, irritates the eyes and mucous membranes. Corrosive to metals and tissue.
Acetyl chloride is an acyl chloride. It is functionally related to an acetic acid.
Acetyl chloride is an acyl chloride. It is functionally related to an acetic acid.
Brand Name:
Vulcanchem
CAS No.:
75-36-5
VCID:
VC20865217
InChI:
InChI=1S/C2H3ClO/c1-2(3)4/h1H3
SMILES:
CC(=O)Cl
Molecular Formula:
C2H3ClO
CH3COCl
C2ClH3O
CH3COCl
C2ClH3O
Molecular Weight:
78.50 g/mol
Acetyl chloride
CAS No.: 75-36-5
Cat. No.: VC20865217
Molecular Formula: C2H3ClO
CH3COCl
C2ClH3O
Molecular Weight: 78.50 g/mol
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Specification
| Description | Acetyl chloride appears as a colorless, fuming liquid with a pungent odor. Density 9.2 lb / gal. Flash point 40 °F. Vapor, which is heavier than air, irritates the eyes and mucous membranes. Corrosive to metals and tissue. Acetyl chloride is an acyl chloride. It is functionally related to an acetic acid. |
|---|---|
| CAS No. | 75-36-5 |
| Molecular Formula | C2H3ClO CH3COCl C2ClH3O |
| Molecular Weight | 78.50 g/mol |
| IUPAC Name | acetyl chloride |
| Standard InChI | InChI=1S/C2H3ClO/c1-2(3)4/h1H3 |
| Standard InChI Key | WETWJCDKMRHUPV-UHFFFAOYSA-N |
| Impurities | Acetyl chloride frequently contains 1-2% by weight of acetic acid or hydrochloric acid. Phosphorus or sulfur-containing acids may also be present in the commercial material. |
| SMILES | CC(=O)Cl |
| Canonical SMILES | CC(=O)Cl |
| Boiling Point | 123.6 °F at 760 mmHg (NTP, 1992) 51 °C |
| Colorform | Liquid Colorless fuming liquid |
| Flash Point | 40 °F (NTP, 1992) 4 °C 5 °C (41 °F) - closed cup 4 °C (40 °F) - closed cup 5 °C c.c. |
| Melting Point | -170 °F (NTP, 1992) -112.7 °C -112 °C |
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